Cas no 905274-06-8 (Ethenamine, N,N-dimethyl-2-[2-nitro-6-(trifluoromethyl)phenyl]-, (1E)-)

• Product Name: Ethenamine, N,N-dimethyl-2-[2-nitro-6-(trifluoromethyl)phenyl]-, (1E)-
• CAS No: 905274-06-8
• MF: C₁₁H₁₁F₃N₂O₂
• MW: 260.212453126907
• CID: 5013533
• Update Time: 2025-07-01

Ethenamine, N,N-dimethyl-2-[2-nitro-6-(trifluoromethyl)phenyl]-, (1E)- Chemical and Physical Properties

Names and Identifiers

• Ethenamine, N,N-dimethyl-2-[2-nitro-6-(trifluoromethyl)phenyl]-, (1E)-
• dimethyl[(E)-2-(2-nitro-6-trifluoromethylphenyl)vinyl]amine
• (E)-N,N-dimethyl-2-[2-nitro-6-(trifluoromethyl)phenyl]ethenamine
• Dimethyl-[(E)-2-(2-nitro-6-trifluoromethyl-phenyl)-vinyl]-amine

• Inchi： 1S/C11H11F3N2O2/c1-15(2)7-6-8-9(11(12,13)14)4-3-5-10(8)16(17)18/h3-7H,1-2H3/b7-6+
• InChI Key： IQHSPUXGMVBVLB-VOTSOKGWSA-N
• SMILES： FC(C1C=CC=C(C=1/C=C/N(C)C)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 3.2
• Topological Polar Surface Area: 49.1

Additional information on Ethenamine, N,N-dimethyl-2-[2-nitro-6-(trifluoromethyl)phenyl]-, (1E)-

Ethenamine, N,N-dimethyl-2-[2-nitro-6-(trifluoromethyl)phenyl]-, (1E)-: A Comprehensive Overview

Ethenamine, N,N-dimethyl-2-[2-nitro-6-(trifluoromethyl)phenyl]-, (1E)-, is a complex organic compound with a unique chemical structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 905274-06-8, belongs to a class of molecules that exhibit promising biological activities. Its molecular formula and structural characteristics make it a subject of interest for further exploration in drug development and medicinal chemistry.

The structure of Ethenamine, N,N-dimethyl-2-[2-nitro-6-(trifluoromethyl)phenyl]-, (1E)-, features a central ethyleneamine backbone substituted with dimethyl groups at the nitrogen atoms. The phenyl ring is further modified with a nitro group at the 2-position and a trifluoromethyl group at the 6-position. This specific arrangement of functional groups contributes to its distinct chemical properties and potential biological interactions. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its reactivity and makes it a versatile scaffold for medicinal chemistry applications.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. Ethenamine, N,N-dimethyl-2-[2-nitro-6-(trifluoromethyl)phenyl]-, (1E)-, has been studied for its potential role in modulating various cellular processes. Research indicates that this compound may interact with enzymes and receptors involved in inflammation, pain signaling, and neurodegenerative diseases. The nitro group and trifluoromethyl group are particularly noteworthy, as they can influence the compound's pharmacokinetic properties and binding affinity to biological targets.

One of the most intriguing aspects of Ethenamine, N,N-dimethyl-2-[2-nitro-6-(trifluoromethyl)phenyl]-, (1E)-, is its potential as a lead compound for drug discovery. The dimethyl-substituted ethyleneamine moiety provides a flexible scaffold that can be further modified to optimize pharmacological activity. Researchers have been exploring derivatives of this compound to enhance its efficacy and reduce potential side effects. The use of computational methods such as molecular docking and quantum mechanics simulations has been instrumental in understanding the interactions between Ethenamine derivatives and their biological targets.

Recent studies have highlighted the biological activity of Ethenamine, N,N-dimethyl-2-[2-nitro-6-(trifluoromethyl)phenyl]-, (1E)-, particularly in the context of inflammatory diseases. The compound has shown promise in preclinical models as an inhibitor of key enzymes involved in the inflammatory cascade. For instance, it has demonstrated inhibitory effects on cyclooxygenase (COX) enzymes, which are responsible for producing prostaglandins that mediate inflammation and pain. These findings suggest that Ethenamine derivatives could be developed into novel anti-inflammatory agents.

The pharmacokinetic profile of Ethenamine, N,N-dimethyl-2-[2-nitro-6-(trifluoromethyl)phenyl]-, (1E)--, is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic potential. Studies have shown that the presence of the nitro group influences the metabolic pathways of the compound, potentially leading to active metabolites with distinct biological activities. Additionally, the trifluoromethyl group can enhance lipophilicity, which may improve drug delivery across biological membranes.

In conclusion, Ethenamine, N,N-dimethyl-2-[2-nitro-6-(trifluoromethyl)phenyl]-, (1E)--, is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound is likely to play a crucial role in the discovery and development of novel therapeutic agents.